Cas no 139266-03-8 (4-Isoquinolinethiol)
4-Isoquinolinethiol structure
Product Name:4-Isoquinolinethiol
CAS No:139266-03-8
MF:C9H7NS
MW:161.223580598831
CID:1265721
Update Time:2024-08-04
4-Isoquinolinethiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolinethiol
- isoquinoline-4-thiol
-
- Inchi: 1S/C9H7NS/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-6,11H
- InChI Key: ZICRGAIPNXRJPN-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)C(S)=CN=1
Computed Properties
- Exact Mass: 161.03001
Experimental Properties
- Density: 1.246±0.06 g/cm3(Predicted)
- Boiling Point: 320.7±15.0 °C(Predicted)
- PSA: 12.89
- pka: 2.02±0.30(Predicted)
4-Isoquinolinethiol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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